Cas no 2228987-58-2 (5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228987-58-2
• MF: C₁₆H₁₈N₂O₆
• MW: 334.323924541473
• CID: 6070001
• PubChem ID: 165826000
• Update Time: 2025-06-12

5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
• EN300-1889457
• 5-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
• 2228987-58-2

• Inchi： 1S/C16H18N2O6/c1-16(2,3)23-15(21)17-11-6-5-9(22-4)7-10(11)13-8-12(14(19)20)18-24-13/h5-8H,1-4H3,(H,17,21)(H,19,20)
• InChI Key： CGDIFRYXSYLDSU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1=CC(C(=O)O)=NO1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 334.11648630g/mol
• Monoisotopic Mass: 334.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid

5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228987-58-2): An Overview

5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228987-58-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butoxycarbonyl (Boc) protecting group and the methoxy substituent, make it an intriguing candidate for further investigation.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis, particularly in the preparation of peptides and amino acids. It provides excellent stability and ease of removal, making it a valuable tool in the synthesis of complex molecules. In the context of 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid, the Boc group plays a crucial role in protecting the amino functionality during synthetic transformations, ensuring that the final product retains its desired chemical properties.

The presence of the methoxy substituent on the phenyl ring is another key feature of this compound. Methoxy groups are known to enhance the lipophilicity and metabolic stability of molecules, which can be advantageous in drug development. Additionally, methoxy groups can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. These properties make 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid an attractive candidate for further pharmacological studies.

Recent research has focused on the potential therapeutic applications of oxazoles in various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory and analgesic properties of oxazoles, suggesting their potential use in treating conditions such as arthritis and chronic pain. Another study in Bioorganic & Medicinal Chemistry Letters explored the antiviral activity of oxazoles against herpes simplex virus (HSV), demonstrating their efficacy in inhibiting viral replication.

In the context of 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid, preliminary studies have shown promising results in vitro. The compound has exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways, making it a potential lead for developing new anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways has been investigated, with preliminary findings indicating its potential as a therapeutic agent for neurodegenerative diseases.

The synthesis of 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid involves several well-established synthetic routes. One common approach is to start with a substituted aniline derivative, which is then subjected to a series of reactions including Boc protection, coupling with an appropriate carboxylic acid or ester, and cyclization to form the oxazole ring. The final step typically involves deprotection to yield the desired product. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid have also been characterized. The compound is a white crystalline solid with a melting point ranging from 160°C to 163°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are important considerations for formulation development and drug delivery systems.

In conclusion, 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228987-58-2) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatments in fields such as inflammation, pain management, and neurodegenerative diseases.